Cas no 231954-51-1 (3-(4-Chlorophenyl)azetidine-1-carboxamide)

• Product Name: 3-(4-Chlorophenyl)azetidine-1-carboxamide
• CAS No: 231954-51-1
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5960464
• PubChem ID: 20744165
• Update Time: 2025-06-08

3-(4-Chlorophenyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-7501602
• 3-(4-chlorophenyl)azetidine-1-carboxamide
• 231954-51-1
• 3-(4-Chlorophenyl)azetidine-1-carboxamide

• Inchi： 1S/C10H11ClN2O/c11-9-3-1-7(2-4-9)8-5-13(6-8)10(12)14/h1-4,8H,5-6H2,(H2,12,14)
• InChI Key： GDWRHPQPTSIXPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CN(C(N)=O)C1

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(4-Chlorophenyl)azetidine-1-carboxamide

Introduction to 3-(4-Chlorophenyl)azetidine-1-carboxamide (CAS No. 231954-51-1)

3-(4-Chlorophenyl)azetidine-1-carboxamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 231954-51-1, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates a 4-chlorophenyl group and an azetidine ring, which are key features that contribute to its distinct chemical behavior and reactivity.

The synthesis of 3-(4-Chlorophenyl)azetidine-1-carboxamide involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the formation of the azetidine core, followed by the introduction of the 4-chlorophenyl moiety through nucleophilic substitution or other coupling reactions. The precise control of reaction conditions is crucial to ensure high yield and purity, which are essential for pharmaceutical applications.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The azetidine ring, a six-membered saturated heterocycle, is known for its presence in various bioactive molecules. The incorporation of a 4-chlorophenyl group into this framework enhances the compound's potential as a pharmacophore, making it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 3-(4-Chlorophenyl)azetidine-1-carboxamide is its versatility in medicinal chemistry. Researchers have explored its utility in developing inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and proteases, which are implicated in diseases like cancer and inflammatory disorders.

The pharmacological profile of 3-(4-Chlorophenyl)azetidine-1-carboxamide has been extensively evaluated through both in vitro and in vivo studies. These investigations have provided insights into its mechanism of action and potential therapeutic benefits. Notably, preclinical trials have demonstrated promising results in models of inflammation and pain management, suggesting that this compound could be a lead candidate for further development into a new drug.

The structural features of 3-(4-Chlorophenyl)azetidine-1-carboxamide also make it an attractive candidate for further modifications to enhance its pharmacological properties. The presence of the 4-chlorophenyl group provides a handle for chemical derivatization, allowing researchers to explore different functional groups that might improve solubility, bioavailability, or target specificity. Such modifications are often essential steps in the drug discovery process, where optimizing a lead compound can lead to the development of more effective therapeutics.

In conclusion, 3-(4-Chlorophenyl)azetidine-1-carboxamide (CAS No. 231954-51-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity make it a promising candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents that address unmet medical needs.